Dimethyl isophthalate Dimethyl isophthalate Dimethyl isophthalate belongs to the class of phthalates, which are widely used as plasticizers to make hard plastics more flexible. They are utilized in a variety of products including cosmetics, detergents, lubricating oils, solvents, polychlorinated biphenyl substitutes, carriers in pesticide formulations, building products such as flooring, sheeting, films, personal care products, medical devices, food packaging and toys. Exposure to phthalates is inevitable due to its prevalence in most of the consumer products. Thus, there is continued investigation and ongoing research to determine the potential health hazards of these group of chemicals.
Dimethyl isophthalate is dimethyl phthalate ester based plasticizer.

Brand Name: Vulcanchem
CAS No.: 1459-93-4
VCID: VC20892520
InChI: InChI=1S/C10H10O4/c1-13-9(11)7-4-3-5-8(6-7)10(12)14-2/h3-6H,1-2H3
SMILES: COC(=O)C1=CC(=CC=C1)C(=O)OC
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol

Dimethyl isophthalate

CAS No.: 1459-93-4

Cat. No.: VC20892520

Molecular Formula: C10H10O4

Molecular Weight: 194.18 g/mol

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Dimethyl isophthalate - 1459-93-4

Specification

Description Dimethyl isophthalate belongs to the class of phthalates, which are widely used as plasticizers to make hard plastics more flexible. They are utilized in a variety of products including cosmetics, detergents, lubricating oils, solvents, polychlorinated biphenyl substitutes, carriers in pesticide formulations, building products such as flooring, sheeting, films, personal care products, medical devices, food packaging and toys. Exposure to phthalates is inevitable due to its prevalence in most of the consumer products. Thus, there is continued investigation and ongoing research to determine the potential health hazards of these group of chemicals.
Dimethyl isophthalate is dimethyl phthalate ester based plasticizer.

CAS No. 1459-93-4
Molecular Formula C10H10O4
Molecular Weight 194.18 g/mol
IUPAC Name dimethyl benzene-1,3-dicarboxylate
Standard InChI InChI=1S/C10H10O4/c1-13-9(11)7-4-3-5-8(6-7)10(12)14-2/h3-6H,1-2H3
Standard InChI Key VNGOYPQMJFJDLV-UHFFFAOYSA-N
SMILES COC(=O)C1=CC(=CC=C1)C(=O)OC
Canonical SMILES COC(=O)C1=CC(=CC=C1)C(=O)OC
Boiling Point 282.0 °C
282 °C
Colorform Needles from dilute alcohol
... Solid at room temperature.
Flash Point 280 °F (138 °C) (Closed cup)
Melting Point 67.5 °C

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